1H-Indole, 2-[(phenylsulfinyl)methyl]-3-(phenylthio)-

• CAS No.: 143246-73-5
• Molecular Formula: C21H17NOS2
• Molecular Weight: 363.5 g/mol
• IUPAC Name: 2-(benzenesulfinylmethyl)-3-phenylsulfanyl-1H-indole
• InChI: InChI=1S/C21H17NOS2/c23-25(17-11-5-2-6-12-17)15-20-21(24-16-9-3-1-4-10-16)18-13-7-8-14-19(18)22-20/h1-14,22H,15H2
• InChI Key: WEJMICDBYIOXOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(NC3=CC=CC=C32)CS(=O)C4=CC=CC=C4

Description

1H-Indole, 2-[(phenylsulfinyl)methyl]-3-(phenylthio)- is a useful research compound. Its molecular formula is C21H17NOS2 and its molecular weight is 363.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-phenylthio-2-phenylthiomethylindole (0.750 g, 2.94 mmol) in methanol (100 mL) was cooled to 0° C. with stirring. Monoperoxyphthalic acid magnesium salt (0.908 g, 80% peracid) in methanol (50 mL) was added slowly dropwise. After addition, the reaction was stirred an additional 30 min., then quenched with 10% aqueous sodium thiosulfate (2 mL). The methanol was removed in vacuo, and the residue partitioned between ethyl acetate and water. The organic phase was washed successively with water and saturated brine, then dried over magnesium sulfate. Filtration and concentration of the filtrate in vacuo gave an oil which was purified by chromatography on silica gel using 20-30% ethyl acetate in hexane. The title compound was obtained as a foam, mp 71°-74° C. Exact mass calculated for C21H17NOS2 : 364.082982. Found: 364.084549. NMR (DMSO-d6) δ11.82 (1H, s), 7.50 (6H, m), 7.23 (1H, d, J=8 Hz), 7.15 (3 H, m) 7.05 (2H, m) 6.90 2H, m), 4.43 (1, d, J=13 Hz), 4.38 (1H, d, J=13 Hz).